![molecular formula C9H10N2O2S B3153553 5,7-Dimethoxybenzo[d]thiazol-2-amine CAS No. 760910-22-3](/img/structure/B3153553.png)
5,7-Dimethoxybenzo[d]thiazol-2-amine
Overview
Description
5,7-Dimethoxybenzo[d]thiazol-2-amine, also known as DMBA, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. DMBA is a heterocyclic compound that contains both benzene and thiazole rings, making it a unique molecule with interesting properties.
Mechanism of Action
5,7-Dimethoxybenzo[d]thiazol-2-amine has been found to interact with DNA, causing DNA damage and potentially leading to mutations. 5,7-Dimethoxybenzo[d]thiazol-2-amine can also induce cell death through the activation of apoptotic pathways.
Biochemical and Physiological Effects:
5,7-Dimethoxybenzo[d]thiazol-2-amine has been shown to have various biochemical and physiological effects, including the induction of oxidative stress and inflammation. 5,7-Dimethoxybenzo[d]thiazol-2-amine has also been found to affect various signaling pathways, including the MAPK and NF-κB pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 5,7-Dimethoxybenzo[d]thiazol-2-amine in lab experiments is its potential as a fluorescent probe for the detection of DNA damage. However, 5,7-Dimethoxybenzo[d]thiazol-2-amine can be toxic to cells and may not be suitable for all experiments. Additionally, the synthesis of 5,7-Dimethoxybenzo[d]thiazol-2-amine can be challenging and may require specialized equipment.
Future Directions
There are several potential future directions for research involving 5,7-Dimethoxybenzo[d]thiazol-2-amine. One area of interest is the development of novel compounds based on 5,7-Dimethoxybenzo[d]thiazol-2-amine with potential biological activity. Another area of research could focus on the potential use of 5,7-Dimethoxybenzo[d]thiazol-2-amine as a therapeutic agent for the treatment of cancer or other diseases. Additionally, further research is needed to fully understand the mechanism of action of 5,7-Dimethoxybenzo[d]thiazol-2-amine and its effects on various signaling pathways.
Scientific Research Applications
5,7-Dimethoxybenzo[d]thiazol-2-amine has been found to have potential use in various scientific research applications, including as a fluorescent probe for the detection of DNA damage. 5,7-Dimethoxybenzo[d]thiazol-2-amine can also be used as a precursor for the synthesis of other compounds with potential biological activity.
properties
IUPAC Name |
5,7-dimethoxy-1,3-benzothiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2S/c1-12-5-3-6-8(7(4-5)13-2)14-9(10)11-6/h3-4H,1-2H3,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRMYWSGFZFQJGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=C1)OC)SC(=N2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dimethoxybenzo[d]thiazol-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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